8-Cyclohexyl-5,6-dihydro-4H-pyrazino[3,2,1-jk]carbazole

• IUPAC Name: 12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-2,4,9(16),10(15),11,13-hexaene
• InChI: InChI=1S/C20H22N2/c1-2-5-14(6-3-1)15-9-10-19-17(13-15)16-7-4-8-18-20(16)22(19)12-11-21-18/h9-14H,1-8H2
• InChI Key: UZKYKWKKBBAXMD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC3=C(C=C2)N4C=CN=C5C4=C3CCC5
• Molecular Formula: C20H22N2
• DSSTOX Substance ID: DTXSID20347787
• Molecular Weight: 290.4 g/mol
• CAS No.: 157056-89-8

Description

8-Cyclohexyl-5,6-dihydro-4H-pyrazino[3,2,1-jk]carbazole, also known as 8-CH-PPC, is a chemical compound with a wide range of applications in scientific research. It is a heterocyclic compound, containing a nitrogen atom and a carbazole group. 8-CH-PPC is a relatively new compound, and has been studied for its potential use in various scientific fields, including biochemistry, pharmacology and medicinal chemistry.

Scientific Research Applications

Pyrazoline Derivatives: Therapeutic Applications

Pyrazolines, including structures similar to 8-Cyclohexyl-5,6-dihydro-4H-pyrazino[3,2,1-jk]carbazole, are renowned for their diverse pharmacological effects. These include antimicrobial (antibacterial, antifungal, antiamoebic, antimycobacterial), anti-inflammatory, analgesic, antidepressant, and anticancer activities. Additional pharmacological effects encompass cannabinoid CB1 receptor antagonism, antiepileptic, antitrypanosomal, antiviral activity, MAO-inhibitory, antinociceptive activity, insecticidal, hypotensive, nitric oxide synthase inhibition, antioxidant, steroidal, antidiabetic properties, ACAT inhibition, and modulation of urotensin II and somatostatin-5 receptors, TGF-β signal transduction, and neurocytotoxicity inhibitors activities (Shaaban, Mayhoub, & Farag, 2012). The synthesis methodologies and the diverse biological activities highlight the potential of pyrazoline derivatives in various therapeutic applications.

Carbazole Derivatives: Synthesis and Antioxidant Activities

Carbazole derivatives, akin to the structure of this compound, have been synthesized and evaluated for their antioxidant activities. The key synthetic approach involves an allene-mediated electrocyclic reaction for constructing a highly substituted carbazole ring. Antioxidant activities of these carbazole alkaloids and related compounds were assessed using DPPH, ABTS+ radical scavenging assays, and copper-reducing power, demonstrating the importance of the phenolic carbazole core in antioxidant activity. These findings suggest the potential utility of such compounds in designing novel antioxidants (Hieda, 2017).